Cas no 81028-96-8 (Methyl Calcein Blueindicator for complexometry copper)

Methyl Calcein Blueindicator for complexometry copper structure
81028-96-8 structure
Product Name:Methyl Calcein Blueindicator for complexometry copper
CAS No:81028-96-8
MF:C14H15NO5
MW:277.272604227066
CID:986282
PubChem ID:87572823
Update Time:2025-04-20

Methyl Calcein Blueindicator for complexometry copper Chemical and Physical Properties

Names and Identifiers

    • methyl calcein blue
    • Methyl Calcein Blue Hydrate[Indicator for complexometry Copper]
    • 2-[(7-hydroxy-4-methyl-2-oxochromen-6-yl)methyl-methylamino]acetic acid
    • METHYL CALCEIN BLUE FOR COMPLEXOMETRY INDICATOR GRADE
    • 4-Methylumbelliferonemethylene-N-methylglycine Hydrate
    • 4-Methylumbelliferonemethylene-N-methylglycine
    • NCGC00014764-02
    • N-((7-Hydroxy-4-methyl-2-oxo-2H-1-benzopyran-6-yl)methyl)sarcosine
    • NCI328200
    • NCI60_002852
    • NSC 328200
    • NSC328200
    • NCGC00014764
    • (((7-hydroxy-4-methyl-2-oxo-2H-chromen-6-yl)methyl)(methyl)amino)acetic acid
    • NCGC00097865-01
    • CHEMBL1329419
    • DTXSID40230864
    • Methyl Calcein Blue Hydrate [Used as an indicator for the coordination titration of copper]
    • M0825
    • NSC-328200
    • CCG-36758
    • NCIStruc2_000824
    • NCIStruc1_000901
    • 81028-96-8
    • EINECS 279-666-1
    • NS00038103
    • CS-0168994
    • 2-{[(7-hydroxy-4-methyl-2-oxo-2H-chromen-6-yl)methyl](methyl)amino}acetic acid
    • {[(7-HYDROXY-4-METHYL-2-OXOCHROMEN-6-YL)METHYL](METHYL)AMINO}ACETIC ACID
    • N-((7-Hydroxy-4-methyl-2-oxo-2H-chromen-6-yl)methyl)-N-methylglycine
    • KRMRPQPGZHQMDD-UHFFFAOYSA-N
    • G78017
    • Methyl Calcein Blueindicator for complexometry copper
    • MDL: MFCD00167005
    • Inchi: 1S/C14H15NO5/c1-8-3-14(19)20-12-5-11(16)9(4-10(8)12)6-15(2)7-13(17)18/h3-5,16H,6-7H2,1-2H3,(H,17,18)
    • InChI Key: KRMRPQPGZHQMDD-UHFFFAOYSA-N
    • SMILES: O1C(C=C(C)C2=C1C=C(C(=C2)CN(C)CC(=O)O)O)=O

Computed Properties

  • Exact Mass: 277.09502258g/mol
  • Monoisotopic Mass: 277.09502258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: -1.4
  • Topological Polar Surface Area: 87.1Ų

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 180 °C (dec.)(lit.)
  • Boiling Point: 517.9±50.0 °C at 760 mmHg
  • Flash Point: 267.0±30.1 °C
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

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